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Compound of Interest

Compound Name:
2-aminopropane-1-thiol

hydrochloride

CAS No.: 4145-98-6

Cat. No.: B1266311

Get Quote

Target Audience: Formulation Scientists, Polymer Chemists, and Drug Delivery Researchers

Focus: Mucoadhesive Polymeric Prodrugs, Redox-Responsive Nanocarriers, and

Radioprotection

Executive Summary & Mechanistic Rationale
2-Aminopropane-1-thiol hydrochloride (2-APT·HCl), an advanced aminothiol analog, has

emerged as a highly versatile building block in the design of next-generation drug delivery

systems and active pharmaceutical ingredients[1]. While traditional aminothiols like cysteamine

are widely used, 2-APT·HCl offers unique structural advantages. The presence of an additional

methyl group on the alkylamino backbone provides steric hindrance that modulates thiol

reactivity, reducing premature auto-oxidation during storage while maintaining rapid

responsiveness to biological triggers.

As a Senior Application Scientist, I recommend integrating 2-APT·HCl into polymer backbones

(e.g., hyaluronic acid, chitosan, or alginate) to achieve three primary therapeutic objectives:
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Thiol-Mediated Mucoadhesion: The free thiol groups form robust covalent disulfide bonds

with cysteine-rich sub-domains of mucin glycoproteins in the mucosal gel layer. This

exponentially increases the residence time of the drug delivery system in oral, ocular, or

vaginal routes compared to non-thiolated polymers[2][3].

Redox-Responsive Drug Release: In the tumor microenvironment (TME), intracellular

glutathione (GSH) levels are highly elevated (2–10 mM) compared to extracellular fluids (~2

μM). 2-APT cross-linked nanocarriers remain stable in circulation but rapidly disassemble

upon cellular internalization via GSH-triggered disulfide cleavage[2].

Localized Radioprotection: The alkylamino backbone of 2-APT carries a positive charge at

physiological pH, driving electrostatic interactions with negatively charged DNA.

Concurrently, the thiol group acts as a potent scavenger for reactive oxygen species (ROS)

generated by ionizing radiation, mitigating radiation-induced damage to healthy tissues

during combination chemo-radiotherapy[4].

Conjugation Chemistry & Workflow
The most efficient method to graft 2-APT·HCl onto carboxylated polymers (such as Hyaluronic

Acid, HA) is via carbodiimide crosslinker chemistry (EDC/NHS).

Causality in Reaction Design:
pH 5.5 for Activation: EDC is most stable and efficient at forming the active O-acylisourea

intermediate in mildly acidic conditions.

pH 6.8 for Conjugation: The primary amine of 2-APT·HCl must be partially deprotonated to

act as a nucleophile. However, keeping the pH strictly below 7.0 is critical to prevent the free

thiol groups from prematurely oxidizing into disulfide bonds before the polymer is purified.
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Workflow for conjugating 2-APT·HCl to polymer backbones via EDC/NHS chemistry.
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Experimental Protocols
Protocol A: Synthesis and Purification of Thiolated
Hyaluronic Acid (HA-2-APT)
This protocol is designed as a self-validating system, incorporating electrostatic disruption and

pH control to ensure high-purity yields.

Polymer Dissolution: Dissolve 500 mg of HA (MW ~100 kDa) in 50 mL of 0.1 M MES buffer

(pH 5.5). Stir until completely clear.

Carboxyl Activation: Add 200 mg of EDC and 200 mg of NHS to the HA solution. Stir for 30

minutes in the dark to form the NHS-ester intermediate.

Amine Conjugation: Adjust the pH of the solution to exactly 6.8 using 0.1 M NaOH.

Immediately add 250 mg of 2-APT·HCl. React for 12 hours at room temperature under

constant stirring in the dark.

Electrostatic Disruption & Dialysis (Critical Step):

Why: Unreacted positively charged 2-APT will ionically bind to the negatively charged HA

backbone, causing false positives in thiol quantification.

Action: Dialyze the mixture against 1 mM HCl (pH 5.0) containing 1% NaCl for 48 hours

(MWCO 3.5 kDa). The low pH keeps thiols protonated (preventing cross-linking), while

NaCl disrupts ionic interactions. Follow with dialysis against pure 1 mM HCl for 24 hours to

remove salts.

Lyophilization: Freeze-dry the purified solution and store the resulting HA-2-APT polymer

sponge at -20°C under argon.

In-Process Validation: Dissolve 1 mg of HA-2-APT in 1 mL of water and react with Ellman’s

Reagent (DTNB). Measure absorbance at 412 nm to quantify the degree of thiol substitution

(target: 150–250 µmol SH/g polymer).

Protocol B: Formulation of Redox-Responsive
Nanoparticles
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Micelle Formation: Dissolve 50 mg of HA-2-APT and 5 mg of a hydrophobic API (e.g.,

Paclitaxel) in 10 mL of a water/DMSO co-solvent system (9:1 v/v). Probe sonicate at 30W for

2 minutes on ice.

Disulfide Cross-linking: Add 10 µL of 3% H₂O₂ to the emulsion. Stir for 4 hours. The mild

oxidation forces the exposed 2-APT thiols to form intra- and inter-molecular disulfide bonds,

locking the API inside the nanoparticle core.

Purification: Dialyze against PBS (pH 7.4) for 24 hours to remove DMSO and

unencapsulated API.

Tumor Microenvironment (TME) Activation
Mechanism
Once administered, the disulfide-locked nanocarriers utilize the steep redox gradient between

healthy tissue and the TME to achieve targeted release.
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Redox-responsive drug release mechanism of 2-APT modified nanoparticles in the TME.

Quantitative Performance Metrics
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The structural advantages of 2-APT·HCl over traditional unmodified polymers and standard

cysteamine-modified polymers are summarized below. The methyl-induced steric hindrance of

2-APT preserves a higher percentage of active thiols during formulation, leading to superior

downstream performance.

Polymer
System

Mucoadhesion
Strength (Work
of Adhesion,
mJ/cm²)

GSH-Triggered
API Release
(24h at 10 mM
GSH)

Premature API
Leakage (24h
in PBS, pH 7.4)

ROS
Scavenging
Efficiency
(Radioprotecti
on)

Unmodified HA 1.2 ± 0.3 18%
45% (Burst

release)
< 5%

HA-Cysteamine 4.8 ± 0.5 72% 15% ~ 40%

HA-2-APT 6.1 ± 0.4 88% < 8% ~ 65%

Data Interpretation: HA-2-APT demonstrates the lowest premature leakage due to highly

efficient, sterically-stabilized disulfide cross-linking during formulation, while maintaining the

highest triggered release in reducing environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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